Cas no 946212-85-7 (2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 946212-85-7
• MF: C₂₀H₂₄FN₅O
• MW: 369.43586730957
• CID: 6287591
• PubChem ID: 27477600
• Update Time: 2025-10-31

2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• F2075-0507
• AKOS005010526
• 946212-85-7
• 2-[4-(4-fluorobenzoyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• (4-fluorophenyl)-[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• (4-fluorophenyl)(4-(4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C20H24FN5O/c1-15-14-18(24-8-2-3-9-24)23-20(22-15)26-12-10-25(11-13-26)19(27)16-4-6-17(21)7-5-16/h4-7,14H,2-3,8-13H2,1H3
• InChI Key： ZKVWHUUVBXSNMT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CCN(C2=NC(C)=CC(=N2)N2CCCC2)CC1)=O

Computed Properties

• Exact Mass: 369.19648857g/mol
• Monoisotopic Mass: 369.19648857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 946212-85-7)

The compound 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 946212-85-7) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a piperazine core linked to a fluorobenzoyl group and a pyrrolidine substituent, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its ability to modulate protein-protein interactions.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine aligns with this trend, as its structural features suggest potential utility in oncology and neurology. For instance, its fluorinated aromatic ring enhances metabolic stability, a critical factor in drug design, while the pyrrolidine moiety may improve bioavailability. These attributes make it a subject of interest for researchers exploring treatments for conditions such as neurodegenerative disorders and certain cancers.

The synthesis of 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its CAS No. 946212-85-7 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis to reduce waste and improve yield. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

From a commercial perspective, 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is primarily supplied by specialty chemical manufacturers catering to academic and industrial labs. Its applications extend beyond drug development, including use as a chemical probe in mechanistic studies. As the pharmaceutical industry increasingly relies on high-throughput screening and fragment-based drug design, compounds like this are invaluable for identifying lead molecules with desirable pharmacokinetic properties.

Looking ahead, the exploration of 2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is expected to expand, particularly in the context of AI-driven drug discovery. Computational models are being employed to predict its interactions with biological targets, accelerating the identification of therapeutic applications. This synergy between experimental and in silico approaches underscores the compound's potential to contribute to next-generation therapeutics. For researchers and industry professionals, staying abreast of developments related to CAS No. 946212-85-7 is essential for leveraging its full potential in innovative medical solutions.